Cas no 1029718-68-0 (5-Chloro-3-(3-fluorophenyl)methyl-1,2,4-thiadiazole)

• Product Name: 5-Chloro-3-(3-fluorophenyl)methyl-1,2,4-thiadiazole
• CAS No: 1029718-68-0
• MF: C₉H₆ClFN₂S
• MW: 228.673742771149
• MDL: MFCD14707331
• CID: 2853120
• PubChem ID: 46318451
• Update Time: 2025-11-02

5-Chloro-3-(3-fluorophenyl)methyl-1,2,4-thiadiazole Chemical and Physical Properties

Names and Identifiers

• 5-Chloro-3-(3-fluorobenzyl)-1,2,4-thiadiazole
• 5-Chloro-3-[(3-fluorophenyl)methyl]-1,2,4-thiadiazole, 1-[(5-Chloro-1,2,4-thiadiazol-3-yl)methyl]-3-fluorobenzene
• 5-Chloro-3-(3-fluorophenyl)methyl-1,2,4-thiadiazole
• MFCD14707331
• 1029718-68-0
• AKOS014601258
• SCHEMBL1020424

• MDL： MFCD14707331
• Inchi： 1S/C9H6ClFN2S/c10-9-12-8(13-14-9)5-6-2-1-3-7(11)4-6/h1-4H,5H2
• InChI Key： DOXHLJICKRGFIT-UHFFFAOYSA-N
• SMILES： ClC1=NC(CC2C=CC=C(C=2)F)=NS1

Computed Properties

• Exact Mass: 227.992425g/mol
• Monoisotopic Mass: 227.992425g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 196
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 228.67g/mol
• XLogP3: 3.8
• Topological Polar Surface Area: 54Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Fluorobenzenes

Additional information on 5-Chloro-3-(3-fluorophenyl)methyl-1,2,4-thiadiazole

5-Chloro-3-(3-fluorophenyl)methyl-1,2,4-thiadiazole (CAS No. 1029718-68-0): A Comprehensive Overview

5-Chloro-3-(3-fluorophenyl)methyl-1,2,4-thiadiazole (CAS No. 1029718-68-0) is a specialized heterocyclic compound that has garnered significant attention in the fields of medicinal chemistry and agrochemical research. This compound belongs to the 1,2,4-thiadiazole family, a class of molecules known for their diverse biological activities and applications in drug discovery. The presence of both chloro and fluoro substituents enhances its reactivity and potential utility in various synthetic pathways.

The molecular structure of 5-Chloro-3-(3-fluorophenyl)methyl-1,2,4-thiadiazole features a thiadiazole ring system, which is a five-membered ring containing two nitrogen atoms and one sulfur atom. The 3-fluorophenyl group attached to the methylene bridge adds aromatic character, while the 5-chloro substitution provides additional electronic effects. This unique combination of functional groups makes it a valuable intermediate for the synthesis of more complex molecules.

In recent years, researchers have explored the potential of 1,2,4-thiadiazole derivatives in addressing global health challenges, such as antimicrobial resistance and neglected tropical diseases. The 5-Chloro-3-(3-fluorophenyl)methyl variant has shown promise in preliminary studies for its bioactivity, though further research is needed to fully elucidate its mechanisms and applications. Its structural features align with current trends in fragment-based drug design, making it a candidate for hit-to-lead optimization programs.

From a synthetic chemistry perspective, CAS 1029718-68-0 serves as a versatile building block. The fluorophenyl moiety offers opportunities for further functionalization via cross-coupling reactions, while the chloro substituent can participate in nucleophilic aromatic substitutions. These characteristics make it particularly valuable in the development of small molecule libraries for high-throughput screening in drug discovery initiatives.

The compound's physicochemical properties, including its moderate lipophilicity and molecular weight, suggest good drug-like properties according to Lipinski's rule of five. This has led to increased interest from pharmaceutical researchers investigating novel heterocyclic scaffolds for therapeutic applications. Recent patent literature indicates growing commercial interest in thiadiazole-containing compounds, with several applications filed for related structures in the past five years.

In agrochemical applications, derivatives of 5-Chloro-3-(3-fluorophenyl)methyl-1,2,4-thiadiazole have shown potential as precursors for crop protection agents. The fluorine atom in the aromatic ring enhances the bioavailability and metabolic stability of such compounds, addressing current industry needs for more efficient and environmentally friendly pesticides. This aligns with the agricultural sector's focus on developing next-generation agrochemicals with improved selectivity and reduced environmental impact.

Quality control and analytical characterization of CAS 1029718-68-0 typically involve advanced techniques such as HPLC, mass spectrometry, and NMR spectroscopy. The compound's purity is crucial for research applications, particularly in medicinal chemistry where impurity profiles can significantly affect biological assay results. Recent advancements in analytical chemistry have enabled more precise characterization of such heterocyclic compounds, supporting their use in rigorous scientific studies.

The global market for specialized heterocyclic building blocks like 5-Chloro-3-(3-fluorophenyl)methyl-1,2,4-thiadiazole has seen steady growth, driven by increasing R&D investments in both pharmaceutical and agricultural sectors. Custom synthesis providers and catalog suppliers have reported rising demand for such compounds, particularly from biotechnology startups and academic research institutions engaged in hit identification programs.

From a regulatory perspective, proper handling and storage of 1029718-68-0 are essential, though it doesn't fall under stringent control categories. Researchers working with this compound should follow standard laboratory safety protocols, including the use of personal protective equipment and proper ventilation. The compound's material safety data sheet provides detailed information about its handling requirements and stability characteristics.

Future research directions for 5-Chloro-3-(3-fluorophenyl)methyl-1,2,4-thiadiazole may include exploration of its potential in materials science applications, particularly in the development of organic electronic materials. The electron-withdrawing nature of both the fluorine and chlorine substituents, combined with the thiadiazole core, suggests possible utility in designing novel organic semiconductors or photovoltaic materials, aligning with the growing interest in sustainable energy technologies.

In conclusion, 5-Chloro-3-(3-fluorophenyl)methyl-1,2,4-thiadiazole (CAS No. 1029718-68-0) represents an important structural motif in modern chemical research. Its versatility as a synthetic intermediate, combined with potential biological activities, makes it a valuable compound for various scientific and industrial applications. As research into heterocyclic chemistry continues to advance, this compound and its derivatives will likely play an increasingly significant role in addressing contemporary challenges in health, agriculture, and materials science.